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Compound of Interest

Compound Name: 1,1-Diethylcyclohexane

Cat. No.: B8509648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diethylcyclohexane, including
its chemical identifiers, physicochemical properties, spectroscopic data, and safety information.
It is intended to serve as a valuable resource for professionals in research and development.

Chemical Identity and Descriptors

1,1-Diethylcyclohexane is a saturated hydrocarbon belonging to the cycloalkane family. Its
unique structural feature is a cyclohexane ring substituted with two ethyl groups on the same
carbon atom.

CAS Number: 78-01-3[1][2][3]

Identifier Value

IUPAC Name 1,1-diethylcyclohexane[3]

Molecular Formula C10H20[1][2]

Molecular Weight 140.27 g/mol [1][3]

Canonical SMILES Ccci(ceceeer)ecy]

InChl Key GCYUJISWSVALJID-UHFFFAOY SA-N[1][3]
Synonyms Cyclohexane, 1,1-diethyl-[1][2][3]
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Physicochemical Properties

The physical and chemical properties of 1,1-Diethylcyclohexane are summarized in the table
below. These properties are crucial for its handling, storage, and application in various
experimental settings.

Property Value

Boiling Point 169.51°C at 760 mmHg[2]
Density 0.779 g/cm3[2]

Flash Point 45.316°CJ[2]

Refractive Index 1.427[2]

Vapor Pressure 2.037 mmHg at 25°C[2]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of 1,1-
Diethylcyclohexane. The following table summarizes the available spectroscopic information.

Spectroscopy Type Data Availability

13C NMR Spectra available in databases.[3]
GC-MS GC-MS data is available.[3]

IR Spectra Vapor phase IR spectra are available.[3]

Safety and Handling

Proper handling and storage of 1,1-Diethylcyclohexane are critical to ensure laboratory
safety. It is classified as an irritant.[1]
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Safety Aspect Information

Hazard Codes Xi (Irritant)[1]

R36/37/38 (Irritating to eyes, respiratory system

Risk Statements )
and skin)[1]

S26 (In case of contact with eyes, rinse
Safety Statements immediately with plenty of water and seek
medical advice), S37 (Wear suitable gloves)[1]

LD50 (rabbit, skin): 2500 uL/kg, LCLo (rat,
Toxicity inhalation): 2000 ppm/4H, LD50 (rat, oral): 64
mL/kg.[1]

Logical Workflow for Compound Analysis

The following diagram illustrates a typical workflow for the analysis and characterization of a
chemical compound like 1,1-Diethylcyclohexane.
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Logical workflow for chemical analysis.

Representative Experimental Protocol: Synthesis of
1,1-Diethylcyclohexane

While a specific detailed protocol for the synthesis of 1,1-diethylcyclohexane is not readily
available in the provided search results, a plausible method would be the Friedel-Crafts
alkylation of a suitable substrate. Below is a representative protocol for the alkylation of an
aromatic compound, which can be adapted for the synthesis of 1,1-diethylcyclohexane from
cyclohexane and ethene.

Disclaimer: This is a representative protocol and may require optimization for the specific
synthesis of 1,1-Diethylcyclohexane.

Objective: To synthesize 1,1-Diethylcyclohexane via acid-catalyzed alkylation of cyclohexane
with ethene.

Materials:

e Cyclohexane

o Ethene gas

o A strong acid catalyst (e.qg., sulfuric acid or a solid acid catalyst)
e Anhydrous sodium sulfate

» Sodium bicarbonate solution

o Diethyl ether

e Round-bottom flask

o Gas dispersion tube

o Reflux condenser
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e Separatory funnel
 Distillation apparatus
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a gas dispersion
tube, and a reflux condenser, place an excess of cyclohexane and the acid catalyst.

o Alkylation: Bubble ethene gas through the stirred solution at a controlled rate. The reaction is
typically carried out at a specific temperature, which may require heating or cooling.

» Reaction Monitoring: The progress of the reaction can be monitored by taking aliquots and
analyzing them by Gas Chromatography (GC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully adding a saturated sodium bicarbonate solution to neutralize the acid
catalyst.

o Extraction: Transfer the mixture to a separatory funnel. Extract the product with diethyl ether.

e Washing and Drying: Wash the organic layer with brine, and then dry it over anhydrous
sodium sulfate.

« Purification: Filter off the drying agent and remove the solvent by rotary evaporation. The
crude product can be purified by fractional distillation to obtain pure 1,1-
Diethylcyclohexane.

o Characterization: Confirm the identity and purity of the final product using spectroscopic
methods such as NMR, GC-MS, and IR spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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